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Compound of Interest

Compound Name: 1-Tetradecanol-d29

Cat. No.: B1626932

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial sources,
availability, and technical specifications of 1-Tetradecanol-d29 (CAS No: 284474-78-8). This
deuterated analog of 1-Tetradecanol (myristyl alcohol) is a valuable tool in various research
and development applications, particularly as an internal standard in mass spectrometry-based
guantitative analysis.

Commercial Availability and Supplier Specifications

1-Tetradecanol-d29 is available from several specialized chemical suppliers. The products
offered typically vary in terms of isotopic purity, chemical purity, available quantities, and price.
Below is a comparative summary of offerings from prominent vendors.
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. Product CAS Isotopic Chemical Available
Supplier ] . ..
Name Number Purity Purity Quantities
1 Not explicitly
MedChemEx stated, >98% (by 10 mg, 50
Tetradecanol-  284474-78-8 o
press 429 inquire for GQC) mg, 100 mg
details
1-
BOC =>98% (by Custom
_ Tetradecanol-  284474-78-8 98 atom % D _
Sciences CP) synthesis
d29
1 >99%
Cayman deuterated 1 mg, 5 mg,
] Tetradecanol-  284474-78-8 >98%
Chemical forms (d1- 10 mg
d29
d29)
Cambridge 1 Not explicitly
Isotope stated, Not explicitly Inquire for
] Tetradecanol-  284474-78-8 o )
Laboratories, 429 inquire for stated details
Inc. details
Not explicitl
Toronto 1- PACTEY o _
stated, Not explicitly Inquire for
Research Tetradecanol-  284474-78-8 o )
_ inquire for stated details
Chemicals d29 )
details

Note: The information in this table is based on publicly available data and may be subject to

change. It is highly recommended to contact the suppliers directly for the most current

specifications and pricing.

Synthesis of 1-Tetradecanol-d29

The synthesis of 1-Tetradecanol-d29 typically involves a two-step process starting from

myristic acid.

Myristic Acidl |—2cuteration [Myristic Acid-d27/d29]—>[(

Reduction
e.g., LIAID4, NaBD4)

Hl—Tetradecanol—dZQ]
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Caption: General synthetic pathway for 1-Tetradecanol-d29.

The initial step is the deuteration of myristic acid. This can be achieved through various
methods, including catalytic H/D exchange reactions using deuterium gas (D2) or deuterium
oxide (D20) in the presence of a suitable catalyst. The extent of deuteration can be controlled
to achieve the desired isotopic enrichment.

The second step is the reduction of the deuterated myristic acid to the corresponding alcohol,
1-Tetradecanol-d29. This is a standard organic transformation that can be accomplished using
various reducing agents, such as lithium aluminum deuteride (LiAID4) or sodium borodeuteride
(NaBD4), to ensure the hydroxyl-bearing carbon is also deuterated.

Experimental Protocols: Use as an Internal Standard

1-Tetradecanol-d29 is primarily used as an internal standard in quantitative analytical
methods, such as gas chromatography-mass spectrometry (GC-MS) and liquid
chromatography-mass spectrometry (LC-MS). Its chemical properties are nearly identical to the
non-deuterated analyte, but its increased mass allows for its distinction and separate
quantification by the mass spectrometer.

General Workflow for Sample Analysis using a
Deuterated Internal Standard
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Caption: A typical experimental workflow for using 1-Tetradecanol-d29 as an internal standard.
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Key Experimental Considerations:

e Spiking: A precise and known amount of 1-Tetradecanol-d29 is added to the sample at the
earliest stage of preparation. This allows it to undergo the same extraction, derivatization (if
any), and analysis steps as the endogenous 1-Tetradecanol, thereby correcting for any
losses or variations during the process.

o Calibration Curve: A calibration curve is generated using known concentrations of the non-
deuterated 1-Tetradecanol standard, each spiked with the same amount of 1-Tetradecanol-
d29.

e Quantification: The ratio of the peak area of the analyte (1-Tetradecanol) to the peak area of
the internal standard (1-Tetradecanol-d29) is plotted against the concentration of the
standards to create the calibration curve. The concentration of the analyte in the unknown
samples is then determined by interpolating their peak area ratios from this curve.

This technical guide provides a foundational understanding of the commercial landscape and
technical considerations for the use of 1-Tetradecanol-d29. For specific applications, it is
crucial to consult the detailed product specifications from the chosen supplier and to optimize
the experimental protocols accordingly.

 To cite this document: BenchChem. [A Technical Guide to the Commercial Sources and
Availability of 1-Tetradecanol-d29]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1626932#commercial-sources-and-availability-of-1-
tetradecanol-d29]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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